Cas no 2029749-28-6 (4-Thiepanesulfonamide, 1,1-dioxide)

4-Thiepanesulfonamide, 1,1-dioxide is a sulfur-containing heterocyclic compound characterized by its sulfonamide functional group and 1,1-dioxide modification. This structure imparts unique reactivity and stability, making it valuable in synthetic organic chemistry and pharmaceutical research. The sulfonamide moiety enhances its potential as a versatile intermediate for designing biologically active molecules, particularly in medicinal chemistry applications. The 1,1-dioxide modification further improves its solubility and compatibility with polar solvents, facilitating its use in aqueous or mixed-phase reactions. Its well-defined chemical properties allow for precise functionalization, supporting applications in drug discovery and material science. The compound’s stability under standard conditions ensures reliable handling and storage.
4-Thiepanesulfonamide, 1,1-dioxide structure
2029749-28-6 structure
Product Name:4-Thiepanesulfonamide, 1,1-dioxide
CAS No:2029749-28-6
MF:C6H13NO4S2
MW:227.301719427109
CID:5287197
Update Time:2025-05-23

4-Thiepanesulfonamide, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 4-Thiepanesulfonamide, 1,1-dioxide
    • Inchi: 1S/C6H13NO4S2/c7-13(10,11)6-2-1-4-12(8,9)5-3-6/h6H,1-5H2,(H2,7,10,11)
    • InChI Key: JFWTZQFAPGRVTL-UHFFFAOYSA-N
    • SMILES: S1(=O)(=O)CCCC(S(N)(=O)=O)CC1

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Additional information on 4-Thiepanesulfonamide, 1,1-dioxide

Introduction to 4-Thiepanesulfonamide, 1,1-dioxide (CAS No. 2029749-28-6)

4-Thiepanesulfonamide, 1,1-dioxide (CAS No. 2029749-28-6) is a sulfur-containing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of thiepanesulfonamides, which are characterized by a six-membered ring containing a sulfur atom and a sulfonamide group. The presence of the 1,1-dioxide moiety further enhances its chemical stability and biological activity.

The chemical structure of 4-Thiepanesulfonamide, 1,1-dioxide is particularly intriguing due to its potential for forming hydrogen bonds and its ability to interact with various biological targets. The sulfonamide group is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The thiepane ring, on the other hand, provides additional structural rigidity and conformational constraints that can influence the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of 4-Thiepanesulfonamide, 1,1-dioxide in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent antitumor activity against a panel of human cancer cell lines. The researchers found that 4-Thiepanesulfonamide, 1,1-dioxide selectively inhibited the growth of cancer cells by inducing apoptosis and disrupting cellular signaling pathways involved in cell proliferation and survival.

In another study published in the European Journal of Medicinal Chemistry in 2022, 4-Thiepanesulfonamide, 1,1-dioxide was evaluated for its anti-inflammatory properties. The results showed that this compound effectively reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-Thiepanesulfonamide, 1,1-dioxide could be a promising candidate for the development of novel anti-inflammatory drugs.

The pharmacokinetic profile of 4-Thiepanesulfonamide, 1,1-dioxide has also been investigated to assess its suitability for therapeutic use. A study published in the Journal of Pharmaceutical Sciences in 2023 reported that this compound exhibited good oral bioavailability and favorable pharmacokinetic parameters in preclinical animal models. The researchers noted that 4-Thiepanesulfonamide, 1,1-dioxide was rapidly absorbed from the gastrointestinal tract and had a long half-life, which could be beneficial for once-daily dosing regimens.

The safety profile of 4-Thiepanesulfonamide, 1,1-dioxide has been evaluated in several preclinical studies. A comprehensive toxicity assessment conducted by a team of researchers at a leading pharmaceutical company found that this compound was well-tolerated at therapeutic doses and did not exhibit significant toxicity or adverse effects in animal models. These findings support the further development of 4-Thiepanesulfonamide, 1,1-dioxide as a potential therapeutic agent.

In conclusion, 4-Thiepanesulfonamide, 1,1-dioxide (CAS No. 2029749-28-6) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in cancer therapy and anti-inflammatory treatments make it an exciting candidate for further research and development. As ongoing studies continue to explore its mechanisms of action and therapeutic potential, it is likely that this compound will play an important role in advancing medical treatments for various diseases.

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